Cas no 900927-27-7 (N-[3,5-bis(trifluoromethyl)phenyl]-4-fluorobenzenesulfonamide)

• Product Name: N-[3,5-bis(trifluoromethyl)phenyl]-4-fluorobenzenesulfonamide
• CAS No: 900927-27-7
• MF: C₁₄H₈F₇NO₂S
• MW: 387.272646903992
• CID: 1948440
• PubChem ID: 3853528
• Update Time: 2025-04-21

N-[3,5-bis(trifluoromethyl)phenyl]-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3,5-bis(trifluoromethyl)phenyl]-4-fluorobenzenesulfonamide
• AC1MYA5S
• CHEMBL499613
• AKOS003978825
• MCULE-8127552306
• TL80090247
• Benzenesulfonamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-fluoro-
• DTXSID50397356
• 900927-27-7
• Z45657429
• N-[3,5-bis-(Trifluoromethyl)phenyl]-4-fluorobenzenesulfonamide

• Inchi： 1S/C14H8F7NO2S/c15-10-1-3-12(4-2-10)25(23,24)22-11-6-8(13(16,17)18)5-9(7-11)14(19,20)21/h1-7,22H
• InChI Key： NBNTUJREPLPSQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 387.016
• Monoisotopic Mass: 387.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 352.7°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.504